Cas no 97914-54-0 (Methyl 4-(difluoromethoxy)benzoate)

• Product Name: Methyl 4-(difluoromethoxy)benzoate
• CAS No: 97914-54-0
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD04967300
• CID: 1992338
• PubChem ID: 7017143
• Update Time: 2025-05-20

Methyl 4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethoxy)benzoate
• 4-DIFLUOROMETHOXY-BENZOIC ACID METHYL ESTER
• BBL039226
• AT30438
• CS-0239580
• Z16137853
• XDA91454
• AS-9761
• STK313185
• methyl4-(difluoromethoxy)benzoate
• 97914-54-0
• MFCD04967300
• AKOS000305847
• EN300-215604
• SCHEMBL1853362

• MDL： MFCD04967300
• Inchi： 1S/C9H8F2O3/c1-13-8(12)6-2-4-7(5-3-6)14-9(10)11/h2-5,9H,1H3
• InChI Key： VAAWCCULYWEXPM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OC)=CC=1)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(difluoromethoxy)benzoate

Methyl 4-(difluoromethoxy)benzoate (CAS No. 97914-54-0): Properties, Applications, and Market Insights

Methyl 4-(difluoromethoxy)benzoate (CAS No. 97914-54-0) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This ester derivative, characterized by its difluoromethoxy functional group, is widely utilized as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure and properties make it a valuable component in modern chemical research and industrial applications.

The compound's molecular formula is C₉H₈F₂O₃, with a molecular weight of 202.15 g/mol. The presence of the difluoromethoxy group enhances its stability and reactivity, making it particularly useful in the development of fluorinated compounds. Fluorinated molecules are increasingly important in drug discovery due to their ability to improve metabolic stability and bioavailability, which aligns with current trends in pharmaceutical research.

One of the most common questions users search for is: "What is Methyl 4-(difluoromethoxy)benzoate used for?" This compound serves as a crucial building block in the synthesis of various pharmaceuticals, including potential candidates for anti-inflammatory and antimicrobial agents. Researchers are particularly interested in its role in creating novel fluorinated drug candidates, as fluorine incorporation often leads to enhanced pharmacological properties.

In the agrochemical sector, Methyl 4-(difluoromethoxy)benzoate has shown promise as an intermediate for developing new-generation pesticides and herbicides. The difluoromethoxy moiety contributes to improved pesticidal activity and environmental stability, addressing the growing demand for more effective and sustainable crop protection solutions. This application is particularly relevant given the current global focus on food security and sustainable agriculture practices.

The synthesis of Methyl 4-(difluoromethoxy)benzoate typically involves the esterification of 4-(difluoromethoxy)benzoic acid with methanol. Process optimization for this synthesis is a frequent topic of research, as evidenced by search queries like "synthesis method for Methyl 4-(difluoromethoxy)benzoate" and "how to prepare 97914-54-0 compound." Recent advancements in green chemistry have led to more efficient and environmentally friendly production methods for this important intermediate.

From a market perspective, the demand for Methyl 4-(difluoromethoxy)benzoate has been steadily increasing, particularly in regions with strong pharmaceutical and agrochemical industries such as North America, Europe, and Asia. Market analysts often search for terms like "Methyl 4-(difluoromethoxy)benzoate market trends" and "97914-54-0 price analysis," reflecting the commercial importance of this compound. The growing emphasis on fluorinated compounds in drug discovery is expected to further drive market growth in the coming years.

Quality control and analytical characterization of Methyl 4-(difluoromethoxy)benzoate are critical aspects for both manufacturers and end-users. Common analytical techniques include HPLC, GC-MS, and NMR spectroscopy. Researchers frequently look for information on "Methyl 4-(difluoromethoxy)benzoate purity standards" and "analytical methods for CAS 97914-54-0," highlighting the need for reliable quality assessment protocols.

Storage and handling of Methyl 4-(difluoromethoxy)benzoate require standard laboratory precautions. The compound should be stored in a cool, dry place away from strong oxidizing agents. While not classified as highly hazardous, proper safety measures should always be followed when working with chemical substances. This practical information responds to common search queries like "storage conditions for Methyl 4-(difluoromethoxy)benzoate" and "safety data for 97914-54-0."

Looking ahead, research into new applications of Methyl 4-(difluoromethoxy)benzoate continues to expand. Recent studies have explored its potential in materials science, particularly in the development of specialty polymers and liquid crystals. These emerging applications align with current interests in advanced materials and nanotechnology, making the compound relevant to multiple cutting-edge research fields.

For researchers and industry professionals seeking to work with Methyl 4-(difluoromethoxy)benzoate, understanding its chemical behavior and reactivity patterns is essential. The electron-withdrawing nature of the difluoromethoxy group influences the compound's reactivity in various chemical transformations, which is why queries like "reactivity of Methyl 4-(difluoromethoxy)benzoate" and "chemical transformations of 97914-54-0" are commonly searched in scientific databases.

In conclusion, Methyl 4-(difluoromethoxy)benzoate (CAS No. 97914-54-0) represents an important fluorinated building block with diverse applications across multiple industries. Its significance in pharmaceutical research, agrochemical development, and potentially in materials science ensures its continued relevance in chemical innovation. As research into fluorinated compounds advances, the demand for high-quality Methyl 4-(difluoromethoxy)benzoate is expected to grow, making it a compound worth watching in the coming years.